Cas no 2171980-79-1 (4-(trifluoromethyl)cyclohexylmethanesulfonyl fluoride)

• Product Name: 4-(trifluoromethyl)cyclohexylmethanesulfonyl fluoride
• CAS No: 2171980-79-1
• MF: C₈H₁₂F₄O₂S
• MW: 248.238295555115
• CID: 6324402
• PubChem ID: 165733522
• Update Time: 2025-07-02

4-(trifluoromethyl)cyclohexylmethanesulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 4-(trifluoromethyl)cyclohexylmethanesulfonyl fluoride
• 2171980-79-1
• [4-(trifluoromethyl)cyclohexyl]methanesulfonyl fluoride
• EN300-1451082

• Inchi： 1S/C8H12F4O2S/c9-8(10,11)7-3-1-6(2-4-7)5-15(12,13)14/h6-7H,1-5H2
• InChI Key： TZZXEZKANRPEKH-UHFFFAOYSA-N
• SMILES： S(CC1CCC(C(F)(F)F)CC1)(=O)(=O)F

Computed Properties

• Exact Mass: 248.04941344g/mol
• Monoisotopic Mass: 248.04941344g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 42.5Ų

Additional information on 4-(trifluoromethyl)cyclohexylmethanesulfonyl fluoride

Recent Advances in the Application of 4-(Trifluoromethyl)cyclohexylmethanesulfonyl Fluoride (CAS: 2171980-79-1) in Chemical Biology and Drug Discovery

The compound 4-(trifluoromethyl)cyclohexylmethanesulfonyl fluoride (CAS: 2171980-79-1) has recently emerged as a critical reagent in chemical biology and medicinal chemistry, particularly in the development of covalent inhibitors and activity-based probes. This sulfonyl fluoride derivative is gaining attention due to its unique reactivity profile, which allows selective modification of proteins and enzymes, making it a valuable tool for target identification and drug discovery.

Recent studies have demonstrated the utility of 4-(trifluoromethyl)cyclohexylmethanesulfonyl fluoride in proteome-wide profiling of reactive amino acids, particularly serine residues. Its trifluoromethyl group enhances both reactivity and selectivity, enabling the identification of novel binding sites in complex biological systems. A 2023 study published in Nature Chemical Biology showcased its application in mapping kinase active sites, revealing previously unknown allosteric binding pockets that could be targeted for therapeutic intervention.

In drug discovery, this compound has shown promise as a warhead in covalent inhibitor design. The cyclohexyl moiety provides optimal steric properties for binding pocket accommodation, while the sulfonyl fluoride group reacts selectively with catalytic serine or threonine residues. Several pharmaceutical companies have incorporated this scaffold into their screening libraries, with reported success in developing inhibitors for inflammatory and oncological targets.

Structural studies using X-ray crystallography have provided insights into the binding modes of derivatives of 4-(trifluoromethyl)cyclohexylmethanesulfonyl fluoride. The trifluoromethyl group appears to play a dual role: enhancing binding affinity through hydrophobic interactions while also influencing the electronic properties of the sulfonyl fluoride moiety. These structural insights are guiding the rational design of more selective and potent covalent inhibitors.

Recent synthetic improvements have addressed previous challenges in the preparation of 4-(trifluoromethyl)cyclohexylmethanesulfonyl fluoride. A 2024 publication in Organic Process Research & Development described a scalable, high-yield synthesis route that maintains excellent stereochemical purity, crucial for consistent biological activity. This advancement has facilitated broader adoption of the compound in both academic and industrial research settings.

Safety and stability studies have confirmed that 4-(trifluoromethyl)cyclohexylmethanesulfonyl fluoride exhibits favorable properties for laboratory use. It demonstrates good stability in aqueous buffers at physiological pH, with controlled reactivity that minimizes nonspecific protein modification. These characteristics make it particularly suitable for live-cell applications and in vivo studies.

Looking forward, researchers anticipate expanded applications of 4-(trifluoromethyl)cyclohexylmethanesulfonyl fluoride in targeted protein degradation strategies and chemical proteomics. Its unique combination of reactivity and selectivity positions it as a versatile tool for exploring undrugged targets and developing next-generation covalent therapeutics. Ongoing clinical trials of compounds derived from this scaffold may soon validate its therapeutic potential in human diseases.